Cas no 126172-67-6 (1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-methyl-
• CAS No: 126172-67-6
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• CID: 1222979
• Update Time: 2024-08-05

1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-methyl-

• Inchi： 1S/C9H10N4S/c1-11-9-13-12-8(14-9)6-2-4-7(10)5-3-6/h2-5H,10H2,1H3,(H,11,13)
• InChI Key： TWYPSBMFDYFBSN-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(N)C=C2)=NN=C1NC

Computed Properties

• Exact Mass: 206.0628

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Melting Point: 218-220 °C(Solv: ethanol (64-17-5))
• Boiling Point: 399.6±44.0 °C(Predicted)
• PSA: 63.83
• pka: 4.31±0.10(Predicted)